Cas no 1805383-55-4 (6-Chloro-2-(difluoromethyl)-3-hydroxypyridine-4-carbonyl chloride)

• Product Name: 6-Chloro-2-(difluoromethyl)-3-hydroxypyridine-4-carbonyl chloride
• CAS No: 1805383-55-4
• MF: C₇H₃Cl₂F₂NO₂
• MW: 242.007026910782
• CID: 4867090
• Update Time: 2025-06-28

6-Chloro-2-(difluoromethyl)-3-hydroxypyridine-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-(difluoromethyl)-3-hydroxypyridine-4-carbonyl chloride

• Inchi： 1S/C7H3Cl2F2NO2/c8-3-1-2(6(9)14)5(13)4(12-3)7(10)11/h1,7,13H
• InChI Key： OKUFHIMIQGJHMW-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)Cl)=C(C(C(F)F)=N1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 230
• XLogP3: 3.2
• Topological Polar Surface Area: 50.2

Additional information on 6-Chloro-2-(difluoromethyl)-3-hydroxypyridine-4-carbonyl chloride

6-Chloro-2-(difluoromethyl)-3-hydroxypyridine-4-carbonyl chloride (CAS No. 1805383-55-4)

The compound 6-Chloro-2-(difluoromethyl)-3-hydroxypyridine-4-carbonyl chloride (CAS No. 1805383-55-4) is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and versatility in synthetic chemistry.

The structure of 6-Chloro-2-(difluoromethyl)-3-hydroxypyridine-4-carbonyl chloride is characterized by a pyridine ring with multiple substituents: a chlorine atom at position 6, a difluoromethyl group at position 2, a hydroxyl group at position 3, and a carbonyl chloride group at position 4. These substituents confer the molecule with distinct reactivity and functionality, making it an attractive candidate for various chemical transformations.

Recent studies have highlighted the importance of fluorinated compounds like 6-Chloro-2-(difluoromethyl)-3-hydroxypyridine-4-carbonyl chloride in drug discovery and materials science. The presence of fluorine atoms enhances the molecule's stability and bioavailability, which are critical factors in pharmaceutical applications. Additionally, the carbonyl chloride group enables the molecule to act as an electrophilic reagent in nucleophilic substitution reactions, facilitating its use in peptide synthesis and other organic transformations.

In terms of synthesis, 6-Chloro-2-(difluoromethyl)-3-hydroxypyridine-4-carbonyl chloride can be prepared via a multi-step process involving chlorination, fluorination, and oxidation reactions. The synthesis pathway typically starts with a pyridine derivative, followed by selective substitution at specific positions to introduce the desired functional groups. The final step involves the formation of the carbonyl chloride group through reaction with thionyl chloride or a similar reagent.

One of the most promising applications of 6-Chloro-2-(difluoromethyl)-3-hydroxypyridine-4-carbonyl chloride lies in its potential as an intermediate in the synthesis of bioactive molecules. Researchers have explored its use in constructing complex heterocyclic frameworks, which are essential components of many pharmaceutical agents. For instance, this compound has been employed in the synthesis of antiviral and anticancer drugs, where its unique electronic properties play a crucial role in modulating biological activity.

Beyond pharmaceutical applications, 6-Chloro-2-(difluoromethyl)-3-hydroxypyridine-4-carbonyl chloride has also found utility in materials science. Its ability to participate in various coupling reactions makes it a valuable building block for constructing advanced materials such as polymers and coordination complexes. Recent advancements in green chemistry have further expanded its potential by enabling more sustainable synthesis routes for this compound.

In conclusion, 6-Chloro-2-(difluoromethyl)-3-hydroxypyridine-4-carbonyl chloride (CAS No. 1805383-55-4) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for researchers working in organic synthesis, drug discovery, and materials science. As ongoing research continues to uncover new possibilities for this compound, its significance in the chemical community is expected to grow further.